Cas no 2001054-66-4 (Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct)

Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct is a chiral dirhodium(II) complex widely employed in asymmetric catalysis. Its key advantages include high enantioselectivity and reactivity in carbenoid transformations, such as cyclopropanation, C–H insertion, and ylide reactions. The (S)-tert-leucinate ligands enhance steric control, ensuring precise stereochemical outcomes, while the tetrachlorophthaloyl groups contribute to stability and solubility in organic solvents. The ethyl acetate adduct facilitates handling and storage. This complex is particularly valuable in pharmaceutical and fine chemical synthesis, where its robust performance under mild conditions and compatibility with diverse substrates make it a preferred catalyst for enantioselective C–C and C–X bond formations.
Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct structure
2001054-66-4 structure
Product Name:Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct
CAS No:2001054-66-4
MF:C64H56Cl16N4O20Rh2
MW:1974.20324897766
CID:4787634
PubChem ID:146012720
Update Time:2025-08-02

Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct Chemical and Physical Properties

Names and Identifiers

    • Tetrakis[N-tetrachlorophthaloyl-(R)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct
    • Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct
    • 3,3-dimethyl-2-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)butanoate;ethyl acetate;rhodium(2+)
    • 2001054-66-4
    • 2001054-65-3
    • Inchi: 1S/4C14H11Cl4NO4.2C4H8O2.2Rh/c4*1-14(2,3)10(13(22)23)19-11(20)4-5(12(19)21)7(16)9(18)8(17)6(4)15;2*1-3-6-4(2)5;;/h4*10H,1-3H3,(H,22,23);2*3H2,1-2H3;;/q;;;;;;2*+2/p-4
    • InChI Key: GJJWKGUDHSMMRL-UHFFFAOYSA-J
    • SMILES: [Rh+2].[Rh+2].ClC1=C(C(=C(C2=C1C(N(C2=O)C(C(C)(C)C)C(=O)[O-])=O)Cl)Cl)Cl.ClC1=C(C(=C(C2=C1C(N(C2=O)C(C(C)(C)C)C(=O)[O-])=O)Cl)Cl)Cl.ClC1=C(C(=C(C2=C1C(N(C2=O)C(C(C)(C)C)C(=O)[O-])=O)Cl)Cl)Cl.ClC1=C(C(=C(C2=C1C(N(C2=O)C(C(C)(C)C)C(=O)[O-])=O)Cl)Cl)Cl.O=C(C)OCC.O=C(C)OCC

Computed Properties

  • Exact Mass: 1973.64962g/mol
  • Monoisotopic Mass: 1965.66142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 106
  • Rotatable Bond Count: 16
  • Complexity: 2730
  • Covalently-Bonded Unit Count: 8
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 363

Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2658-50MG
Tetrakis[N-tetrachlorophthaloyl-(R)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct
2001054-66-4 >98.0%(HPLC)
50mg
¥1260.00 2023-09-07
1PlusChem
1P01JRAR-50mg
Tetrakis[N-tetrachlorophthaloyl-(R)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct
2001054-66-4 ≥ 98% (HPLC)
50mg
$717.00 2023-12-19
A2B Chem LLC
BA00659-50mg
Tetrakis[N-tetrachlorophthaloyl-(R)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct
2001054-66-4 >98.0%(HPLC)
50mg
$600.00 2024-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
TCIT2658-50mg
Tetrakis[N-tetrachlorophthaloyl-(R)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct
2001054-66-4 >98.0%LC
50mg
¥1260.00 2025-04-16

Additional information on Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodiumBis(ethylAcetate)Adduct

Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodium Bis(ethylAcetate) Adduct: A Comprehensive Overview

The compound Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodium Bis(ethylAcetate) Adduct (CAS No. 2001054-66-4) is a highly specialized organometallic compound with significant applications in catalysis and materials science. This compound, often referred to as Dirhodium Adduct, has garnered attention in recent years due to its unique structural properties and catalytic efficiency. The N-tetrachlorophthaloyl group plays a crucial role in stabilizing the dirhodium core, while the (S)-tert-leucinato ligands contribute to its chiral environment, making it a valuable tool in asymmetric synthesis.

Recent studies have highlighted the potential of this compound in the field of catalytic asymmetric hydrogenation. Researchers have demonstrated that the Dirhodium Adduct exhibits exceptional activity and selectivity in converting prochiral ketones to their corresponding alcohols. This advancement has significant implications for the pharmaceutical industry, where enantioselective synthesis of chiral compounds is paramount. The use of N-tetrachlorophthaloyl as a ligand has been shown to enhance the stability of the catalyst under reaction conditions, thereby improving its longevity and reducing costs associated with catalyst replacement.

In addition to its catalytic applications, the Dirhodium Adduct has also been explored for its potential in metal-organic frameworks (MOFs) and coordination polymers. The ability of this compound to form extended networks through coordination bonds makes it a promising candidate for applications in gas storage, sensing, and catalysis. Recent findings suggest that incorporating the Dirhodium Adduct into MOFs can significantly improve their gas adsorption capacities, particularly for gases such as CO₂ and CH₄. This property is expected to contribute to advancements in carbon capture technologies and energy storage solutions.

The synthesis of Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodium Bis(ethylAcetate) Adduct involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. The use of ethyl acetate as a counterion plays a critical role in stabilizing the dirhodium core during the synthesis process. Researchers have optimized reaction conditions, including temperature and solvent choice, to maximize yield and minimize side reactions. These advancements have made the synthesis of this compound more accessible for both academic and industrial applications.

One of the most exciting developments involving this compound is its application in biomimetic catalysis, where it mimics enzymatic processes to achieve high levels of enantioselectivity. By leveraging the chirality imparted by the (S)-tert-leucinato ligands, this compound has been used to synthesize complex organic molecules with high optical purity. This capability has opened new avenues for drug discovery and development, where the production of enantiopure compounds is essential for therapeutic efficacy.

Furthermore, recent computational studies have provided deeper insights into the electronic structure and bonding behavior of the Dirhodium Adduct. These studies have revealed that the interplay between the dirhodium core and the organic ligands results in unique electronic properties that enhance its catalytic activity. Understanding these properties at a fundamental level has enabled researchers to design more efficient catalysts for various industrial processes.

In conclusion, Tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinato]dirhodium Bis(ethylAcetate) Adduct (CAS No. 2001054-66-4) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structural features, combined with advancements in synthesis and application techniques, make it a valuable tool for addressing challenges in catalysis, drug discovery, and materials engineering. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd